Cas no 1086393-94-3 (2-(Chloromethyl)pyrimidine-5-carbonitrile)

2-(Chloromethyl)pyrimidine-5-carbonitrile structure
1086393-94-3 structure
Product Name:2-(Chloromethyl)pyrimidine-5-carbonitrile
CAS No:1086393-94-3
MF:C6H4ClN3
MW:153.569059371948
MDL:MFCD11226149
CID:838691
PubChem ID:55264696
Update Time:2025-09-20

2-(Chloromethyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)pyrimidine-5-carbonitrile
    • MDL: MFCD11226149
    • Inchi: 1S/C6H4ClN3/c7-1-6-9-3-5(2-8)4-10-6/h3-4H,1H2
    • InChI Key: HLEGWVUZPQOQQO-UHFFFAOYSA-N
    • SMILES: ClCC1N=CC(C#N)=CN=1

Computed Properties

  • Exact Mass: 153.0093748g/mol
  • Monoisotopic Mass: 153.0093748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 262 ºC
  • Flash Point: 112 ºC

2-(Chloromethyl)pyrimidine-5-carbonitrile Pricemore >>

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